Cas no 1251640-82-0 (N-(3,4-dimethylphenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide
• CAS No: 1251640-82-0
• MF: C₂₂H₂₃N₃O₂
• MW: 361.436925172806
• CID: 5434072
• Update Time: 2025-10-29

N-(3,4-dimethylphenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dimethylphenyl)-3,4,5,10-tetrahydro-10-oxobenzo[b][1,6]naphthyridine-2(1H)-acetamide
• N-(3,4-dimethylphenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide

• Inchi： 1S/C22H23N3O2/c1-14-7-8-16(11-15(14)2)23-21(26)13-25-10-9-20-18(12-25)22(27)17-5-3-4-6-19(17)24-20/h3-8,11H,9-10,12-13H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： REUKXGNDSYNRME-UHFFFAOYSA-N
• SMILES： N1C2=C(CN(CC(NC3=CC=C(C)C(C)=C3)=O)CC2)C(=O)C2=CC=CC=C12

Computed Properties

• Exact Mass: 361.179
• Monoisotopic Mass: 361.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 597.0±50.0 °C(Predicted)
• pka: 13.91±0.70(Predicted)

Additional information on N-(3,4-dimethylphenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide

Recent Advances in the Study of N-(3,4-dimethylphenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide (CAS: 1251640-82-0)

The compound N-(3,4-dimethylphenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide (CAS: 1251640-82-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which include a benzo[b]1,6-naphthyridine core and a 3,4-dimethylphenyl acetamide moiety. These structural elements are believed to contribute to its high affinity for specific biological targets, particularly in the context of cancer and inflammatory diseases. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms of this compound, revealing promising interactions with key enzymes and receptors.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting the proliferation of various cancer cell lines, including those resistant to conventional chemotherapy. Notably, its mechanism of action appears to involve the modulation of signaling pathways such as PI3K/AKT and MAPK, which are critical for cell survival and proliferation. Additionally, preliminary data suggest that the compound may exhibit anti-inflammatory properties, making it a potential candidate for the treatment of chronic inflammatory conditions.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as its bioavailability and metabolic stability. Recent efforts have focused on structural modifications to enhance its drug-like characteristics while maintaining its therapeutic efficacy. Collaborative research between academic institutions and pharmaceutical companies is underway to advance this compound through preclinical development.

In conclusion, N-(3,4-dimethylphenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide represents a promising lead compound with potential applications in oncology and immunology. Further research is needed to fully understand its therapeutic potential and to address the challenges associated with its development. This briefing underscores the importance of continued investment in the study of novel chemical entities like this one, which may pave the way for new treatment options in the future.